3-(Morpholine-4-carboxamido)phenyl diphenylcarbamate

• IUPAC Name: [3-(morpholine-4-carbonylamino)phenyl] N,N-diphenylcarbamate
• InChI: InChI=1S/C24H23N3O4/c28-23(26-14-16-30-17-15-26)25-19-8-7-13-22(18-19)31-24(29)27(20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-13,18H,14-17H2,(H,25,28)
• InChI Key: MIEMIBBLVPODGX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)NC2=CC(=CC=C2)OC(=O)N(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H23N3O4
• Molecular Weight: 417.5 g/mol

Description

3-(Morpholine-4-carboxamido)phenyl diphenylcarbamate, also known as MDPC, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of diphenylcarbamates, which are known for their diverse biological activities. MDPC has been found to exhibit promising properties in various fields of research, including biochemistry, molecular biology, and pharmacology.

Scientific Research Applications

Dual Adenosine Receptor Antagonists

A novel series of carbamate-substituted compounds, including those related to the morpholine-4-carboxamide structure, have been evaluated for their potential as dual adenosine A1 and A2A receptor antagonists. These compounds have shown promising affinities in both receptors, suggesting their potential therapeutic applications in treating Parkinson's disease, albeit with a need for optimization of their physicochemical properties (Robinson et al., 2016).

Tuberculosis Treatment

Research on 1,5-diphenyl pyrroles, which share structural features with 3-(Morpholine-4-carboxamido)phenyl diphenylcarbamate, has identified compounds with high in vitro efficacy against M. tuberculosis. Modifications to improve drug-like properties have led to compounds with significant potential in tuberculosis treatment, highlighting the critical role of morpholine derivatives in developing new antimycobacterial agents (Poce et al., 2013).

Antitumor Activity

Compounds incorporating the morpholine motif, such as 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide, have demonstrated significant inhibitory capacity against the proliferation of cancer cell lines, including A549 and BGC-823. This suggests the potential of morpholine derivatives in cancer therapy (Ji et al., 2018).

Enzyme Inhibition

Thiophene-based heterocyclic compounds, including those with morpholine groups, have been designed and evaluated for their enzyme inhibitory activities against acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase. These studies highlight the utility of morpholine derivatives in developing enzyme inhibitors for therapeutic and biochemical applications (Cetin et al., 2021).

Electrophosphorescence Devices

Rhenium(I) complexes, including those with morpholine ligands, have been utilized in highly efficient electrophosphorescence devices, showcasing the application of such compounds in material science and engineering (Li et al., 2004).